Cas no 6944-69-0 (1,2,4-Triazine-3,5(2H,4H)-dithione,2-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dithione,2-methyl-
• CAS No: 6944-69-0
• MF: C₄H₅N₃S₂
• MW: 159.232597112656
• CID: 524078
• PubChem ID: 3614437
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dithione,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dithione,2-methyl-
• 2-methyl-1,2,4-triazine-3,5-dithione
• 1-Methyl-2,4-dithio-6-aza-uracil
• 1-Methyl-2,4-dithio-6-aza-uracil (3,5-Dithioxo-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazin)
• 2-methyl-1,2,4-triazine-3,5(2H,4H)-dithione
• 2-methyl-2H-[1,2,4]triazine-3,5-dithione
• 2-Methyl-3,5-dithioxo-2,3,4,5-tetrahydro-as-triazin
• AC1MU8KB
• HMS3094K15
• NCI60_004439
• NSC58974
• 6944-69-0
• DTXSID40394293
• NSC-58974
• MLS002693207
• SMR001559168
• CHEMBL1972305

• Inchi： 1S/C4H5N3S2/c1-7-4(9)6-3(8)2-5-7/h2H,1H3,(H,6,8,9)
• InChI Key： COGSYAPWYVZPQH-UHFFFAOYSA-N
• SMILES： S=C1NC(C=NN1C)=S

Computed Properties

• Exact Mass: 158.99265
• Monoisotopic Mass: 158.992489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 0.5

Experimental Properties

• Density: 1.51
• Boiling Point: 209.6°Cat760mmHg
• Flash Point: 80.6°C
• Refractive Index: 1.755
• PSA: 27.63
• LogP: 1.20720